Cas no 2231665-09-9 (cis-(3-fluorocyclobutyl)hydrazine;dihydrochloride)

• Product Name: cis-(3-fluorocyclobutyl)hydrazine;dihydrochloride
• CAS No: 2231665-09-9
• MF: C₄H₁₀ClFN₂
• MW: 140.587003231049
• CID: 5268710
• Update Time: 2026-03-09

cis-(3-fluorocyclobutyl)hydrazine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• rel-[(1s,3s)-3-fluorocyclobutyl]hydrazine dihydrochloride
• cis-(3-fluorocyclobutyl)hydrazine;dihydrochloride

• Inchi： 1S/C4H9FN2.ClH/c5-3-1-4(2-3)7-6;/h3-4,7H,1-2,6H2;1H/t3-,4+;
• InChI Key： QCSVWBBRWQTICN-HKTIBRIUSA-N
• SMILES： N([C@H]1C[C@@H](F)C1)N.Cl

Additional information on cis-(3-fluorocyclobutyl)hydrazine;dihydrochloride

Cis-(3-fluorocyclobutyl)hydrazine Dihydrochloride: A Comprehensive Overview

Cis-(3-fluorocyclobutyl)hydrazine dihydrochloride (CAS No. 2231665-09-9) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, plays a pivotal role in the synthesis of various pharmacologically active molecules. Its significance is further underscored by its application in the creation of novel therapeutic agents designed to address a range of medical conditions.

The molecular structure of cis-(3-fluorocyclobutyl)hydrazine dihydrochloride consists of a cyclobutyl ring substituted with a fluorine atom and a hydrazine moiety, which is further stabilized by dihydrochloride salts. This configuration imparts distinct reactivity and binding properties, making it an invaluable intermediate in organic synthesis. The presence of the fluorine atom, in particular, enhances the compound's metabolic stability and bioavailability, which are critical factors in drug design.

In recent years, cis-(3-fluorocyclobutyl)hydrazine dihydrochloride has been extensively studied for its potential applications in the development of anti-inflammatory and anticancer agents. Research has demonstrated that the compound exhibits inhibitory effects on various enzymes and receptors involved in pathological processes. For instance, studies have shown that derivatives of this compound can modulate signaling pathways such as MAPK and NF-κB, which are central to inflammatory responses.

One of the most compelling aspects of cis-(3-fluorocyclobutyl)hydrazine dihydrochloride is its versatility in synthetic chemistry. The hydrazine group serves as a versatile handle for further functionalization, allowing chemists to tailor the compound's properties for specific applications. This flexibility has led to its incorporation into numerous drug candidates that are currently undergoing preclinical evaluation. The dihydrochloride salt form enhances solubility and stability, making it more amenable to formulation into pharmaceutical products.

The fluorinated cyclobutyl moiety is another key feature that contributes to the compound's pharmacological profile. Fluorine atoms are well-known for their ability to influence metabolic pathways and improve binding affinity to biological targets. In particular, C-F bonds exhibit strong electronegativity, which can enhance the interactions between a drug molecule and its receptor. This property has been leveraged in the design of drugs that require high selectivity and prolonged half-life.

Recent advancements in computational chemistry have further illuminated the potential of cis-(3-fluorocyclobutyl)hydrazine dihydrochloride as a building block for novel therapeutics. Molecular modeling studies have identified promising scaffolds derived from this compound that exhibit potent activity against disease-causing targets. These virtual screening approaches have accelerated the discovery process, enabling researchers to rapidly identify lead compounds for further optimization.

The synthesis of cis-(3-fluorocyclobutyl)hydrazine dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that the final product meets pharmaceutical standards. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly effective in constructing the complex framework of this compound.

Evaluation of cis-(3-fluorocyclobutyl)hydrazine dihydrochloride in preclinical models has revealed intriguing biological activities. Studies have shown that it can inhibit the growth of tumor cells by disrupting key cellular processes such as proliferation and angiogenesis. Additionally, it has demonstrated anti-inflammatory effects by modulating cytokine production and immune cell function. These findings suggest that this compound may have therapeutic potential in treating conditions ranging from cancer to autoimmune disorders.

The safety profile of cis-(3-fluorocyclobutyl)hydrazine dihydrochloride is another critical consideration in its development as a pharmaceutical agent. Extensive toxicological studies have been conducted to assess its acute and chronic effects on various organ systems. Preliminary results indicate that it exhibits low toxicity at therapeutic doses, with minimal side effects observed in animal models. However, further research is needed to fully characterize its safety profile before human clinical trials can commence.

The future prospects for cis-(3-fluorocyclobutyl)hydrazine dihydrochloride are promising, with ongoing research aimed at expanding its applications across multiple therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative drug candidates derived from this compound. As our understanding of disease mechanisms continues to evolve, so too will the ways in which this versatile chemical entity is utilized to combat human illness.